Cas no 1251709-68-8 (1-{4-(3-fluorobenzamido)phenylmethyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-{4-(3-fluorobenzamido)phenylmethyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251709-68-8
• MF: C₂₅H₂₁FN₄O₃
• MW: 444.457648992538
• CID: 6491510
• PubChem ID: 49669046
• Update Time: 2025-07-19

1-{4-(3-fluorobenzamido)phenylmethyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{4-(3-fluorobenzamido)phenylmethyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide
• 1-[[4-[(3-fluorobenzoyl)amino]phenyl]methyl]-N-(4-methoxyphenyl)imidazole-4-carboxamide
• VU0626764-1
• AKOS024486198
• 1-{[4-(3-fluorobenzamido)phenyl]methyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide
• F3407-3388
• 1251709-68-8
• 1-(4-(3-fluorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C25H21FN4O3/c1-33-22-11-9-21(10-12-22)29-25(32)23-15-30(16-27-23)14-17-5-7-20(8-6-17)28-24(31)18-3-2-4-19(26)13-18/h2-13,15-16H,14H2,1H3,(H,28,31)(H,29,32)
• InChI Key： JRDORBPFNKXXPW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NC1C=CC(=CC=1)CN1C=NC(C(NC2C=CC(=CC=2)OC)=O)=C1)=O

Computed Properties

• Exact Mass: 444.15976871g/mol
• Monoisotopic Mass: 444.15976871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-{4-(3-fluorobenzamido)phenylmethyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide

Comprehensive Overview of 1-{4-(3-fluorobenzamido)phenylmethyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide (CAS No. 1251709-68-8)

1-{4-(3-fluorobenzamido)phenylmethyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide (CAS No. 1251709-68-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both fluorobenzamido and methoxyphenyl moieties in its structure enhances its binding affinity to specific biological targets, making it a promising candidate for drug development.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapy. Researchers have explored the potential of CAS No. 1251709-68-8 as a kinase inhibitor, particularly in the context of cancer treatment. Its ability to selectively inhibit key signaling pathways, such as the PI3K/AKT/mTOR pathway, has been a focal point of preclinical studies. Additionally, its imidazole-4-carboxamide core structure aligns with the pharmacophore requirements for modulating protein-protein interactions, further expanding its therapeutic potential.

The synthesis of 1-{4-(3-fluorobenzamido)phenylmethyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide involves multi-step organic reactions, including amide coupling and imidazole ring formation. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the purity and structural integrity of the final product. The compound's fluorinated aromatic ring contributes to its metabolic stability, while the methoxy group enhances its solubility, making it suitable for formulation in various drug delivery systems.

Beyond its pharmaceutical applications, CAS No. 1251709-68-8 has also been investigated in the field of chemical biology as a tool compound for studying enzyme mechanisms and cellular signaling networks. Its compatibility with high-throughput screening assays has facilitated its use in identifying novel drug targets and validating hit compounds in early-stage drug discovery. The compound's structure-activity relationship (SAR) profile has been meticulously optimized to improve its potency and selectivity, addressing challenges such as off-target effects and drug resistance.

As the scientific community continues to explore the therapeutic potential of imidazole-based compounds, 1-{4-(3-fluorobenzamido)phenylmethyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide remains a subject of active research. Its versatility and adaptability to various chemical modifications underscore its value in medicinal chemistry. Future studies may focus on elucidating its pharmacokinetic properties and evaluating its efficacy in animal models, paving the way for clinical translation. With the growing emphasis on personalized medicine and targeted drug design, this compound exemplifies the intersection of innovation and practicality in modern drug development.